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Introduction

The JBJ-07-149 compound is an allosteric inhibitor targeting the Epidermal Growth Factor
Receptor (EGFR) with specific mutations, notably the L858R/T790M double mutant, which is a
common mechanism of resistance to first and second-generation EGFR tyrosine kinase
inhibitors (TKIs) in non-small cell lung cancer (NSCLC). The murine pro-B cell line, Ba/F3, is
dependent on interleukin-3 (IL-3) for proliferation and survival. However, when transfected to
express an oncogenic kinase such as the EGFR L858R/T790M mutant, these cells become IL-
3 independent, relying on the constitutive activity of the mutant EGFR for growth. This cellular
model provides a robust system for evaluating the efficacy of EGFR inhibitors.

This document provides a detailed protocol for assessing the anti-proliferative activity of JBJ-
07-149 in Ba/F3 cells stably expressing the EGFR L858R/T790M mutant.

Data Presentation

The inhibitory activity of IBJ-07-149 on the proliferation of Ba/F3-EGFR-L858R/T790M cells is
summarized in the table below. The data demonstrates the potency of JBJ-07-149 as a single
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agent and in combination with Cetuximab, an antibody that blocks EGFR dimerization.

. Treatment
Cell Line Compound . IC50 (pM) Reference
Condition
Ba/F3 JBJ-07-149 Single agent 4.9 [1]

In the presence
Ba/F3 JBJ-07-149 ) 0.148 [1]
of Cetuximab

Experimental Protocols

Cell Line Maintenance
Cell Line: Ba/F3 cells stably expressing human EGFR L858R/T790M.

Culture Medium:

* RPMI-1640 medium

e 10% Fetal Bovine Serum (FBS)
e 1% Penicillin-Streptomycin

Note: As these cells are transformed to be IL-3 independent, IL-3 supplementation is not
required for routine culture.

Culture Conditions:
e Maintain cells in suspension culture in T-25 or T-75 flasks.
e Incubate at 37°C in a humidified atmosphere with 5% CO2.

e Subculture every 2-3 days to maintain a cell density between 1 x 10”5 and 1 x 1076
cells/mL.

Bal/F3 Cell Proliferation Assay Protocol
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This protocol utilizes a luminescence-based cell viability assay (e.g., CellTiter-Glo®) to quantify
cell proliferation.

Materials:

Ba/F3-EGFR-L858R/T790M cells

e Culture Medium (as described above)

e JBJ-07-149 compound

o Dimethyl sulfoxide (DMSO, sterile)

¢ Opaque-walled 96-well microplates

o CellTiter-Glo® Luminescent Cell Viability Assay kit
e Luminometer

Procedure:

o Cell Seeding:

o Harvest exponentially growing Ba/F3-EGFR-L858R/T790M cells and determine the cell
concentration and viability using a hemocytometer and trypan blue exclusion.

o Resuspend the cells in fresh culture medium to a final concentration of 5 x 10°4 cells/mL.

o Seed 100 pL of the cell suspension into each well of an opaque-walled 96-well plate
(5,000 cells/well).

o Include wells with medium only for background luminescence measurement.
e Compound Preparation and Treatment:
o Prepare a stock solution of JBJ-07-149 in DMSO.

o Perform serial dilutions of the JBJ-07-149 stock solution in culture medium to achieve the
desired final concentrations for the dose-response curve. Ensure the final DMSO
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concentration in all wells (including vehicle control) is consistent and does not exceed
0.5%.

o Add 100 pL of the diluted compound or vehicle control (medium with the same final DMSO
concentration) to the appropriate wells.

o The final volume in each well will be 200 pL.

e Incubation:

o Incubate the plate at 37°C in a 5% CO2 incubator for 72 hours.

o Cell Viability Measurement (CellTiter-Glo®):

o Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for
approximately 30 minutes.

o Add 100 pL of CellTiter-Glo® reagent to each well.

o Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

o Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

o Measure the luminescence using a plate-reading luminometer.

o Data Analysis:

o Subtract the average background luminescence (from medium-only wells) from all
experimental readings.

o Normalize the data by expressing the luminescence of treated wells as a percentage of
the vehicle-treated control wells (representing 100% viability).

o Plot the percentage of cell viability against the logarithm of the JBJ-07-149 concentration.

o Calculate the IC50 value by fitting the data to a four-parameter logistic curve using
appropriate software (e.g., GraphPad Prism).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15613221/docs?utm_src=pdf-body#application-notes-jbj-07-149-protocol-for-ba-f3-cell-proliferation-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Visualizations
Experimental Workflow

(

Preparation

\ ) (
( \)//
7

)

AN

(

(
Anvsis

(Perform CellTiter-Glo Assa;)
(Measure Luminescence)

Calculate IC50

Click to download full resolution via product page

Treatme

)
l
)

Caption: Experimental workflow for the Ba/F3 cell proliferation assay with JBJ-07-149.
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Caption: JBJ-07-149 inhibits the downstream signaling of mutant EGFR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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